Biotin-PEG4-Hydrazide
Overview
Description
Biotin-PEG4-Hydrazide is a useful research compound. Its molecular formula is C21H39N5O7S and its molecular weight is 505.6 g/mol. The purity is usually 95%.
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Scientific Research Applications
Identification and Enrichment of Protein Carbonyls : Coffey and Gronert (2015) discussed the use of a cleavable tag related to Biotin-PEG4-Hydrazide for identifying and enriching protein carbonyls in proteomic analyses of protein carbonylation. This tag was found to be effective in labeling protein carbonyls and was compared to standard biotin hydrazide reagents for efficiency (Coffey & Gronert, 2015).
Preparation of Polymer-Based Nanoparticles for Protein Recognition : Wang et al. (2014) utilized this compound for constructing multifunctional, core-cross-linked polymeric nanoparticles. These nanoparticles were designed for protein recognition and demonstrated reversible pH-dependent characteristics (Wang et al., 2014).
Biofunctionalization of Fluorescent-Magnetic-Bifunctional Nanospheres : Wang et al. (2005) described the use of hydrazide-containing bifunctional nanospheres, which were covalently coupled with biotin. These nanospheres have potential biomedical applications, such as in sorting and manipulation of apoptotic cells (Wang et al., 2005).
Biotinylation of Nucleic Acids for Non-Isotopic Hybridization : Reisfeld et al. (1987) developed a method using biotin hydrazide to introduce biotin into nucleic acids. This method allowed for effective non-isotopic hybridization, highlighting the utility of biotin hydrazide in molecular biology research (Reisfeld et al., 1987).
Synthesis of Degradable Polymers with Biotinylated End Groups : Salem et al. (2001) synthesized a degradable polymer, Poly(lactic acid)-poly(ethylene glycol)-biotin, with potential in biomimetic surfaces. This work emphasized the importance of biotin in the creation of surfaces for bioengineering applications (Salem et al., 2001).
pH-Dependent Drug Release from Micelles : Lee, Jeong, and Kim (2015) discussed the use of this compound in creating biodegradable and pH-sensitive graft copolymers for drug delivery, specifically for the pH-sensitive release of doxorubicin (Lee, Jeong, & Kim, 2015).
Properties
IUPAC Name |
5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-[2-(3-hydrazinyl-3-oxopropoxy)ethoxy]ethoxy]ethoxy]ethyl]pentanamide | |
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InChI |
InChI=1S/C21H39N5O7S/c22-26-19(28)5-7-30-9-11-32-13-14-33-12-10-31-8-6-23-18(27)4-2-1-3-17-20-16(15-34-17)24-21(29)25-20/h16-17,20H,1-15,22H2,(H,23,27)(H,26,28)(H2,24,25,29)/t16-,17-,20-/m0/s1 | |
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InChI Key |
PSBJJOWIACLJAQ-ZWOKBUDYSA-N | |
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Canonical SMILES |
C1C2C(C(S1)CCCCC(=O)NCCOCCOCCOCCOCCC(=O)NN)NC(=O)N2 | |
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Isomeric SMILES |
C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NCCOCCOCCOCCOCCC(=O)NN)NC(=O)N2 | |
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Molecular Formula |
C21H39N5O7S | |
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Molecular Weight |
505.6 g/mol | |
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